Cas no 2379560-95-7 (2-(2-Pyrrolidin-1-yl-ethoxy)-pyridine-5-boronic acid pinacol ester hydrochloride)

• Product Name: 2-(2-Pyrrolidin-1-yl-ethoxy)-pyridine-5-boronic acid pinacol ester hydrochloride
• CAS No: 2379560-95-7
• MF: C₁₇H₂₈BClN₂O₃
• MW: 354.679823875427
• MDL: MFCD30181889
• CID: 4776884
• PubChem ID: 131637142
• Update Time: 2026-02-26

2-(2-Pyrrolidin-1-yl-ethoxy)-pyridine-5-boronic acid pinacol ester hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(2-Pyrrolidin-1-yl-ethoxy)-pyridine-5-boronic acid pinacol ester hydrochloride
• 2-(2-(pyrrolidin-1-yl)ethoxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine hydrochloride
• SB35909
• 2379560-95-7
• CS-0342681
• 2-(2-Pyrrolidin-1-yl-ethoxy)-pyridine-5-boronicacidpinacolesterhydrochloride

• MDL： MFCD30181889
• Inchi： 1S/C17H27BN2O3.ClH/c1-16(2)17(3,4)23-18(22-16)14-7-8-15(19-13-14)21-12-11-20-9-5-6-10-20;/h7-8,13H,5-6,9-12H2,1-4H3;1H
• InChI Key： YXPWDNXNAQTHPV-UHFFFAOYSA-N
• SMILES： Cl.O1B(C2C=NC(=CC=2)OCCN2CCCC2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 354.1881506g/mol
• Monoisotopic Mass: 354.1881506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 383
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8

Additional information on 2-(2-Pyrrolidin-1-yl-ethoxy)-pyridine-5-boronic acid pinacol ester hydrochloride

Comprehensive Overview of 2-(2-Pyrrolidin-1-yl-ethoxy)-pyridine-5-boronic acid pinacol ester hydrochloride (CAS No. 2379560-95-7)

In the rapidly evolving field of pharmaceutical and organic chemistry, 2-(2-Pyrrolidin-1-yl-ethoxy)-pyridine-5-boronic acid pinacol ester hydrochloride (CAS No. 2379560-95-7) has emerged as a compound of significant interest. This boronic acid derivative, often referred to in abbreviated forms such as pyridine boronic ester or pyrrolidine-ethoxy boronate, plays a pivotal role in Suzuki-Miyaura cross-coupling reactions—a cornerstone in modern drug discovery and material science. Researchers and industry professionals frequently search for terms like "boronic ester applications", "Suzuki coupling reagents", and "pyridine derivatives in drug design", reflecting the compound's relevance in cutting-edge applications.

The molecular structure of 2-(2-Pyrrolidin-1-yl-ethoxy)-pyridine-5-boronic acid pinacol ester hydrochloride combines a pyridine core with a boronic acid pinacol ester moiety, stabilized by a pyrrolidine-ethoxy side chain. This unique configuration enhances its solubility and reactivity, making it invaluable for synthesizing complex molecules. Recent trends in AI-driven drug discovery highlight the demand for high-purity boronic acids, as they are critical for creating targeted therapies. Searches for "boronate stability in aqueous solutions" and "pyridine-based catalysts" underscore the compound's versatility in both academic and industrial settings.

From a synthetic perspective, the pinacol ester group in CAS No. 2379560-95-7 offers improved handling characteristics compared to free boronic acids, reducing decomposition risks during storage. This aligns with the growing focus on "sustainable chemical reagents" and "green chemistry alternatives"—topics frequently queried in scientific forums. The hydrochloride salt form further enhances the compound's stability, addressing common challenges like boronic acid dimerization, a frequently discussed issue in organic synthesis communities.

Applications of this compound extend beyond traditional coupling reactions. Its pyridine-boronate hybrid structure is being explored in proteolysis-targeting chimeras (PROTACs), a hot topic in oncology research. Online searches for "PROTAC linker chemistry" and "E3 ligase ligands" often intersect with discussions about boronic acid derivatives. Additionally, the pyrrolidine component introduces potential for CNS-targeted drug development, resonating with queries about "blood-brain barrier permeable molecules".

Quality control parameters for 2379560-95-7 are another area of intense scrutiny. Analytical techniques such as HPLC purity testing and NMR characterization dominate technical discussions, reflecting the compound's use in GMP-compliant production. The rise of continuous flow chemistry has also spurred interest in how boronic ester reagents perform under these innovative conditions—a subject gaining traction in chemical engineering circles.

In conclusion, 2-(2-Pyrrolidin-1-yl-ethoxy)-pyridine-5-boronic acid pinacol ester hydrochloride represents a multifaceted tool for modern chemists. Its intersection with trending topics like click chemistry, bioconjugation, and covalent inhibitors ensures its continued prominence. As research advances toward more sophisticated molecular architectures, this compound's unique properties will likely unlock new possibilities in therapeutic development and beyond.